Anxiolytic Potency in the Geller-Seifter Conflict Test: AFU vs. Diazepam and Halogenated Analogs
In the Geller-type conflict test in rats, 1-amino-5-fluorouracil (AFU) at 20 mg/kg p.o. significantly increased lever pressing during the alarm period (indicating anxiolysis) while leaving safety-period responding unchanged [1]. This is in direct contrast to the benzodiazepine comparator diazepam (DZP), which at 5, 10, and 20 mg/kg p.o. increased alarm-period responding but at 20 and 50 mg/kg significantly decreased safety-period responding—a marker of sedation and motor impairment [1]. For in-class comparison, 1-amino-5-bromouracil (ABU) required 10 mg/kg p.o. for a significant anxiolytic effect, whereas 1-amino-5-chlorouracil (ACU) required 20 mg/kg p.o. [1]. AFU thus occupies a specific anxiolytic potency niche equivalent to ACU but with a cleaner behavioral separation between anxiolysis and sedation than diazepam.
| Evidence Dimension | Minimum effective dose (MED) for anxiolytic activity in the Geller conflict test (rat, p.o.) and effect on safety-period lever pressing |
|---|---|
| Target Compound Data | AFU: 20 mg/kg p.o. significantly increased alarm-period lever pressing; no significant change in safety-period pressing |
| Comparator Or Baseline | ABU: 10 mg/kg p.o.; ACU: 20 mg/kg p.o.; DZP: 5 mg/kg p.o. (anxiolytic), but DZP at 20 and 50 mg/kg significantly decreased safety-period pressing |
| Quantified Difference | AFU anxiolytic MED = 20 mg/kg vs. ABU = 10 mg/kg (2-fold lower potency than ABU); AFU = 0% safety-period suppression at anxiolytic dose vs. DZP = significant suppression at 20 and 50 mg/kg |
| Conditions | Male Wistar rats; food-deprived; FR-10 reinforcement schedule; 7-min safety / 3-min alarm periods; oral suspension in 0.5% CMC; 1-hr observation window |
Why This Matters
Researchers seeking a non-benzodiazepine anxiolytic scaffold with reduced sedative liability at therapeutic doses should prioritize AFU over DZP; within the halogen series, AFU provides a balanced potency-safety profile distinct from the more potent but potentially more sedating ABU.
- [1] US Patent 5,334,593 (Anxiolytic drugs). Yamasa Shoyu Kabushiki Kaisha. Issued August 2, 1994. Test Example 1, FIGS. 1A–2B. View Source
